2-(dimethylamino)-N-(3-methylphenyl)acetamide

• Molecular Formula: C11H16N2O
• Molecular Weight: 192.26 g/mol
• IUPAC Name: 2-(dimethylamino)-N-(3-methylphenyl)acetamide
• InChI: InChI=1S/C11H16N2O/c1-9-5-4-6-10(7-9)12-11(14)8-13(2)3/h4-7H,8H2,1-3H3,(H,12,14)
• InChI Key: MADHPCFVEGNUNN-UHFFFAOYSA-N
• SMILES: CC1=CC(=CC=C1)NC(=O)CN(C)C

Description

2-(dimethylamino)-N-(3-methylphenyl)acetamide, also known as DMAA, is a synthetic compound that has been used in scientific research for several decades. DMAA is a member of the amphetamine family and has been found to exhibit stimulant properties. The compound has been the subject of much research due to its potential use in the treatment of various medical conditions.

Mechanism of Action

2-(dimethylamino)-N-(3-methylphenyl)acetamide acts as a stimulant by increasing the release of dopamine and norepinephrine in the brain. These neurotransmitters are responsible for regulating mood, attention, and focus. 2-(dimethylamino)-N-(3-methylphenyl)acetamide also acts as a vasoconstrictor, which can increase blood pressure and heart rate.
Biochemical and Physiological Effects:
2-(dimethylamino)-N-(3-methylphenyl)acetamide has been found to have several biochemical and physiological effects. It has been found to increase energy levels, improve focus and attention, and enhance cognitive performance. 2-(dimethylamino)-N-(3-methylphenyl)acetamide has also been found to increase heart rate and blood pressure, which can be dangerous in high doses.

Advantages and Limitations for Lab Experiments

2-(dimethylamino)-N-(3-methylphenyl)acetamide has several advantages and limitations for use in lab experiments. Its stimulant properties make it useful for studying the effects of neurotransmitter release on cognitive function. However, its potential side effects, such as increased heart rate and blood pressure, must be carefully monitored in lab experiments.

Future Directions

There are several future directions for research on 2-(dimethylamino)-N-(3-methylphenyl)acetamide. One potential area of research is the development of 2-(dimethylamino)-N-(3-methylphenyl)acetamide-based drugs for the treatment of ADHD, narcolepsy, and obesity. Another area of research is the development of 2-(dimethylamino)-N-(3-methylphenyl)acetamide-based cognitive enhancers. Further research is also needed to better understand the potential side effects of 2-(dimethylamino)-N-(3-methylphenyl)acetamide and its long-term effects on the brain and body.
In conclusion, 2-(dimethylamino)-N-(3-methylphenyl)acetamide is a synthetic compound that has been used in scientific research for several decades. It exhibits stimulant properties and has potential use in the treatment of various medical conditions. 2-(dimethylamino)-N-(3-methylphenyl)acetamide acts by increasing the release of dopamine and norepinephrine in the brain and has several biochemical and physiological effects. While 2-(dimethylamino)-N-(3-methylphenyl)acetamide has several advantages for use in lab experiments, its potential side effects must be carefully monitored. There are several future directions for research on 2-(dimethylamino)-N-(3-methylphenyl)acetamide, including the development of 2-(dimethylamino)-N-(3-methylphenyl)acetamide-based drugs and cognitive enhancers.

Synthesis Methods

2-(dimethylamino)-N-(3-methylphenyl)acetamide is synthesized through the reaction of 3-methylbenzaldehyde with dimethylamine and acetic anhydride. The resulting product is then purified through recrystallization to obtain pure 2-(dimethylamino)-N-(3-methylphenyl)acetamide.

Scientific Research Applications

2-(dimethylamino)-N-(3-methylphenyl)acetamide has been used in scientific research to study its potential use in the treatment of various medical conditions. It has been found to exhibit potential as a treatment for attention deficit hyperactivity disorder (ADHD), narcolepsy, and obesity. 2-(dimethylamino)-N-(3-methylphenyl)acetamide has also been studied for its potential use as a cognitive enhancer.